N-Benzyl-2-bromoaniline
Overview
Description
N-Benzyl-2-bromoaniline is a synthetic chemical compound that belongs to the chemical class of aniline derivatives. It has a molecular formula of C13H12BrN and an average mass of 262.145 Da .
Synthesis Analysis
The synthesis of 2-bromoaniline, a precursor to N-Benzyl-2-bromoaniline, involves three reactions :Alkylation of 2-bromoaniline with benzyl bromide under ostensibly basic N-alkylation conditions resulted in migration of bromine from the 2- to the 4-aryl position .
Molecular Structure Analysis
The molecular structure of N-Benzyl-2-bromoaniline consists of a benzene ring attached to an amine (NH2) group and a bromine atom . The bromine atom is attached to the second carbon atom in the benzene ring, while the benzyl group is attached to the nitrogen atom of the amine group .Chemical Reactions Analysis
The chemical reactions involving N-Benzyl-2-bromoaniline are primarily its synthesis reactions. The nitration, conversion of the nitro group to an amine, and bromination are key steps in its synthesis . An unexpected rearrangement was observed when 2-bromoaniline was alkylated with benzyl bromide, resulting in the migration of bromine from the 2- to the 4-aryl position .Physical And Chemical Properties Analysis
N-Benzyl-2-bromoaniline has a molecular weight of 262.14 g/mol. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved documents.Scientific Research Applications
Precursor in Organobromine Compounds Synthesis
N-Benzyl-2-bromoaniline is a primary amine that is widely used as a precursor in the synthesis of organobromine compounds . Organobromine compounds have a wide range of applications in pharmaceuticals, agrochemicals, and polymers.
Photochemical Benzylic Bromination
N-Benzyl-2-bromoaniline can be used in photochemical benzylic bromination, a well-used method within synthetic organic photochemistry . This process is initiated by the photolysis of the Br–Br bond in Br2, present in low levels in the synthetic reagent N-bromosuccinimide (NBS) .
PMB Protection
The compound has been used in the development of a p-methoxybenzyl bromide generator for PMB protection . This was successfully demonstrated on a pharmaceutically relevant intermediate on an 11 g scale, giving a 91% yield .
Alkylation under Biphasic Conditions
Alkylation of 2-bromoaniline with benzyl bromide under ostensibly basic N-alkylation conditions resulted in migration of bromine from the 2- to the 4-aryl position . This unexpected outcome led to further studies to elucidate the mechanism of this rearrangement .
Rearrangement Studies
The unexpected rearrangement of 2-bromoaniline under common biphasic alkylation conditions led to further studies to identify the mechanism of the rearrangement . The objective was to suppress this undesired process and to establish if it is a general phenomenon .
Synthesis of N,N′-dibenzyl-2-bromoaniline
In the context of an ongoing investigation, N-Benzyl-2-bromoaniline was needed for the preparation of N,N′-dibenzyl-2-bromoaniline . However, the process led to the isolation of the N,N-dibenzyl-4-bromoaniline .
Safety and Hazards
While specific safety and hazard information for N-Benzyl-2-bromoaniline was not found, it’s important to handle all chemical compounds with care. Avoid dust formation, breathing in mist, gas, or vapors, and contact with skin and eyes. Use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition .
properties
IUPAC Name |
N-benzyl-2-bromoaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrN/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-9,15H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUSIVIJKFBJPBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=CC=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70435401 |
Source
|
| Record name | N-Benzyl-2-bromoaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70435401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
71687-81-5 |
Source
|
| Record name | N-Benzyl-2-bromoaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70435401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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